Sodium Hydrosulfide Hydrate
Sodium Hydrosulfide Hydrate
Hydrogen sulfide (H2S) is, like nitric oxide, an important gaseous mediator that has significant effects on the immunological, neurological, cardiovascular and pulmonary systems of mammals. Sodium hydrogen sulfide is an H2S donor commonly used in cellular and whole animal experimental systems. For example, it has been used to suggest that H2S promotes neutrophil migration, reduces airway inflammation, and protects neurites, heart, and intestine from chemical or ischemic-reperfusion damage.
Brand Name:
Vulcanchem
CAS No.:
207683-19-0
VCID:
VC0103967
InChI:
InChI=1S/Na.H2O.H2S/h;2*1H2/q+1;;/p-1
SMILES:
O.[Na+].[SH-]
Molecular Formula:
H3NaOS
Molecular Weight:
74.08 g/mol
Sodium Hydrosulfide Hydrate
CAS No.: 207683-19-0
Reference Standards
VCID: VC0103967
Molecular Formula: H3NaOS
Molecular Weight: 74.08 g/mol
| CAS No. | 207683-19-0 |
|---|---|
| Product Name | Sodium Hydrosulfide Hydrate |
| Molecular Formula | H3NaOS |
| Molecular Weight | 74.08 g/mol |
| IUPAC Name | sodium;sulfanide;hydrate |
| Standard InChI | InChI=1S/Na.H2O.H2S/h;2*1H2/q+1;;/p-1 |
| Standard InChIKey | ZNKXTIAQRUWLRL-UHFFFAOYSA-M |
| Isomeric SMILES | O.[Na+].[SH-] |
| SMILES | O.[Na+].[SH-] |
| Canonical SMILES | O.[Na+].[SH-] |
| Appearance | Assay:≥65%A crystalline solid |
| Description | Hydrogen sulfide (H2S) is, like nitric oxide, an important gaseous mediator that has significant effects on the immunological, neurological, cardiovascular and pulmonary systems of mammals. Sodium hydrogen sulfide is an H2S donor commonly used in cellular and whole animal experimental systems. For example, it has been used to suggest that H2S promotes neutrophil migration, reduces airway inflammation, and protects neurites, heart, and intestine from chemical or ischemic-reperfusion damage. |
| Synonyms | Sodium Sulfide (Na(SH)) Hydrate; Sodium Hydrogen Sulfide Hydrate |
| PubChem Compound | 16211346 |
| Last Modified | Nov 11 2021 |
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